N-(3,4-dichlorophenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-pyridin-3-yloxyazetidine-1-carboxamide
• InChI: InChI=1S/C15H13Cl2N3O2/c16-13-4-3-10(6-14(13)17)19-15(21)20-8-12(9-20)22-11-2-1-5-18-7-11/h1-7,12H,8-9H2,(H,19,21)
• InChI Key: DUBAKBNEGLCMGE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NC2=CC(=C(C=C2)Cl)Cl)OC3=CN=CC=C3
• Molecular Formula: C15H13Cl2N3O2
• Molecular Weight: 338.2 g/mol

Description

N-(3,4-dichlorophenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide, also known as DPA-714, is a novel, non-invasive radiotracer used in positron emission tomography (PET) imaging. This compound has gained significant attention in the scientific community due to its potential applications in the diagnosis and treatment of various diseases, including cancer, Alzheimer's disease, and inflammation.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

The synthesis of azetidinones, including compounds with structures akin to "N-(3,4-dichlorophenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide," involves novel methods that highlight the versatility of these compounds. A significant advancement in this area was the development of efficient methods for synthesizing azetidine, pyrrolidine, and indoline compounds through palladium-catalyzed intramolecular amination of C-H bonds at the γ and δ positions. These methodologies demonstrate the potential of using unactivated C-H bonds, especially C(sp3)-H bonds of methyl groups, as functional groups in organic synthesis, underscoring the compound's relevance in designing CNS active agents and exploring its therapeutic applications (He et al., 2012).

Biological Evaluation and Therapeutic Potential

Research has explored the biological activities and therapeutic potential of compounds structurally related to "N-(3,4-dichlorophenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide." For instance, the synthesis and biological evaluation of Schiff's bases and 2-azetidinones derived from isonocotinyl hydrazone have been studied for their antidepressant and nootropic activities. This research confirmed the 2-azetidinone skeleton's potential as a CNS active agent, laying the groundwork for further exploration into more potent and safe therapeutic agents (Asha B. Thomas et al., 2016).

Additionally, the discovery and characterization of novel pyridoquinolones containing azetidinones, including their synthesis and biological evaluation against various bacterial and fungal strains, highlight the antimicrobial potential of these compounds. This research indicates the significant therapeutic prospects of azetidinones and related structures in treating infectious diseases (N. Patel & K. K. Pathak, 2012).